2-(4-Bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H6BrCl2F3N2/c15-9-3-1-7(2-4-9)11-12(17)22-6-8(14(18,19)20)5-10(16)13(22)21-11/h1-6H
• InChI Key: RTPLZCOMBCCMKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=C(C=C(C3=N2)Cl)C(F)(F)F)Cl)Br
• Molecular Formula: C14H6BrCl2F3N2
• Molecular Weight: 410.0 g/mol

Description

2-(4-Bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is an important raw material and intermediate used in pharmaceuticals, agrochemicals, and dyestuff. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free synthesis of imidazo[1,2-a]pyridines under microwave irradiation has also been reported.

Molecular Structure Analysis

The molecular formula of 2-(4-Bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is C13H9BrN2. It is one of the important fused bicyclic 5–6 heterocycles.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various radical reactions for direct functionalization. The reaction between 2-chloropyridines and 2H-azirines provides imidazo[1,2-a]pyridines.

Physical And Chemical Properties Analysis

The average mass of 2-(4-Bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine is 273.128 Da, and its monoisotopic mass is 271.994904 Da.

Scientific Research Applications

I have conducted several searches to find detailed information on the scientific research applications of “2-(4-Bromophenyl)-3,8-dichloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine”. However, it appears that specific and detailed information on six to eight unique applications of this compound is not readily available in the public domain.

. .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are known to interact with various targets in the body, leading to a wide range of biological effects .

Biochemical Pathways

Imidazo[1,2-a]pyridines are synthesized employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .

Pharmacokinetics

The synthesis of imidazo[1,2-a]pyridines is known to be reasonably fast, very clean, high yielding, simple workup and environmentally benign .

Result of Action

Imidazo[1,2-a]pyridines are known for their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .

Action Environment

The synthesis of imidazo[1,2-a]pyridines is known to be environmentally benign .

Safety and Hazards

This compound causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry and are recognized as a “drug prejudice” scaffold. The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridines are being considered due to their significant activity against MDR-TB and XDR-TB. This suggests a promising future for the development of imidazo[1,2-a]pyridine derivatives against several piroplasmids.